Cas no 817554-70-4 (1-Pyrrolidinecarboxylicacid, 2-(hydroxymethyl)-3-methyl-, 1,1-dimethylethyl ester, (2S,3S)-)

The compound (2S,3S)-1-Pyrrolidinecarboxylic acid, 2-(hydroxymethyl)-3-methyl-, 1,1-dimethylethyl ester is a chiral pyrrolidine derivative with potential applications in asymmetric synthesis and pharmaceutical intermediates. Its stereospecific (2S,3S) configuration ensures high enantioselectivity in reactions, making it valuable for constructing complex molecular frameworks. The tert-butyl ester group enhances stability and solubility, while the hydroxymethyl and methyl substituents provide functional handles for further derivatization. This compound is particularly useful in peptide mimetics and organocatalysis due to its rigid pyrrolidine backbone and modifiable side chains. Its well-defined stereochemistry and synthetic versatility make it a reliable building block for medicinal chemistry and fine chemical synthesis.

1-Pyrrolidinecarboxylicacid, 2-(hydroxymethyl)-3-methyl-, 1,1-dimethylethyl ester, (2S,3S)- structure

817554-70-4 structure

Product Name:1-Pyrrolidinecarboxylicacid, 2-(hydroxymethyl)-3-methyl-, 1,1-dimethylethyl ester, (2S,3S)-

CAS No:817554-70-4

MF:C₁₁H₂₁NO₃

MW:215.289343595505

CID:715579

PubChem ID:45097414

Update Time:2025-06-07

1-Pyrrolidinecarboxylicacid, 2-(hydroxymethyl)-3-methyl-, 1,1-dimethylethyl ester, (2S,3S)- Chemical and Physical Properties

Names and Identifiers

- 1-Pyrrolidinecarboxylicacid, 2-(hydroxymethyl)-3-methyl-, 1,1-dimethylethyl ester, (2S,3S)-
- 1-Pyrrolidinecarboxylicacid,2-(hydroxymethyl)-3-methyl-,1,1-dimethylethylester,(2S,3S)-(9CI)
- tert-butyl (2S,3S)-2-(hydroxymethyl)-3-methyl-pyrrolidine-1-carboxylate
- (2S,3S)-tert-Butyl 2-(hydroxymethyl)-3-methylpyrrolidine-1-carboxylate
- PS-19344
- F89712
- 1,1-Dimethylethyl(2S,3S)-2-(hydroxymethyl)-3-methyl-1-pyrrolidinecarboxylate
- SCHEMBL114868
- 817554-70-4
- (2S,3S)-1-Boc-2-(hydroxymethyl)-3-methyl-pyrrolidine
- 1,1-Dimethylethyl (2S,3S)-2-(hydroxymethyl)-3-methyl-1-pyrrolidinecarboxylate
- FPUBEXOAVGKKCY-DTWKUNHWSA-N
- MFCD18071953
- tert-butyl (2S,3S)-2-(hydroxymethyl)-3-methylpyrrolidine-1-carboxylate
- Inchi： 1S/C11H21NO3/c1-8-5-6-12(9(8)7-13)10(14)15-11(2,3)4/h8-9,13H,5-7H2,1-4H3/t8-,9+/m0/s1
- InChI Key： FPUBEXOAVGKKCY-DTWKUNHWSA-N
- SMILES： N1(C(OC(C)(C)C)=O)CC[C@H](C)[C@H]1CO

Computed Properties

Exact Mass: 215.152
Monoisotopic Mass: 215.152
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 15
Rotatable Bond Count: 3
Complexity: 235
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 49.8A^2
XLogP3: 1.4

1-Pyrrolidinecarboxylicacid, 2-(hydroxymethyl)-3-methyl-, 1,1-dimethylethyl ester, (2S,3S)- Pricemore >>

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eNovation Chemicals LLC	Y1231367-100mg	tert-butyl (2S,3S)-2-(hydroxymethyl)-3-methyl-pyrrolidine-1-carboxylate	817554-70-4	97%	100mg	$105	2024-07-21
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eNovation Chemicals LLC	Y1231367-500MG	tert-butyl (2S,3S)-2-(hydroxymethyl)-3-methyl-pyrrolidine-1-carboxylate	817554-70-4	97%	500mg	$255	2024-07-21
eNovation Chemicals LLC	Y1231367-1G	tert-butyl (2S,3S)-2-(hydroxymethyl)-3-methyl-pyrrolidine-1-carboxylate	817554-70-4	97%	1g	$470	2024-07-21
eNovation Chemicals LLC	Y1231367-5G	tert-butyl (2S,3S)-2-(hydroxymethyl)-3-methyl-pyrrolidine-1-carboxylate	817554-70-4	97%	5g	$1365	2024-07-21
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Aaron	AR00GM7P-250mg	1-Pyrrolidinecarboxylicacid,2-(hydroxymethyl)-3-methyl-,1,1-dimethylethylester,(2S,3S)-(9CI)	817554-70-4	97%	250mg	$138.00	2025-02-13
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